Cas no 1416252-29-3 (Boronic acid, B-(3-amino-5-formylphenyl)-)

• Product Name: Boronic acid, B-(3-amino-5-formylphenyl)-
• CAS No: 1416252-29-3
• MF: C₇H₈BNO₃
• MW: 164.954321861267
• CID: 6101553
• Update Time: 2025-10-31

Boronic acid, B-(3-amino-5-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(3-amino-5-formylphenyl)-

• Inchi： 1S/C7H8BNO3/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-4,11-12H,9H2
• InChI Key： RPRHKKPGYDFYRX-UHFFFAOYSA-N
• SMILES： B(C1=CC(C=O)=CC(N)=C1)(O)O

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 462.0±55.0 °C(Predicted)
• pka: 7.81±0.10(Predicted)

Additional information on Boronic acid, B-(3-amino-5-formylphenyl)-

Boronic acid, B-(3-amino-5-formylphenyl)- and Its Significance in Modern Chemical Biology: A Comprehensive Overview

Boronic acid, B-(3-amino-5-formylphenyl)- (CAS No. 1416252-29-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its boronic acid moiety attached to a phenyl ring substituted with an amino group at the 3-position and a formyl group at the 5-position, exhibits remarkable reactivity and versatility, making it a valuable tool in various biochemical applications.

The boronic acid functional group is well-known for its ability to form stable complexes with diols, a property that has been extensively exploited in the development of bioconjugation techniques and drug delivery systems. The presence of both the amino and formyl groups in Boronic acid, B-(3-amino-5-formylphenyl)- further enhances its utility by providing multiple sites for chemical modification and interaction. This dual functionality makes it an attractive candidate for the synthesis of novel biomolecules and the development of targeted therapeutic agents.

In recent years, significant advancements have been made in understanding the role of boronic acids in medicinal chemistry. One of the most notable applications is in the field of protease inhibition, where boronic acids have been shown to exhibit high affinity and selectivity for specific enzyme targets. The amino group at the 3-position of Boronic acid, B-(3-amino-5-formylphenyl)- allows for further derivatization, enabling the design of protease inhibitors with improved pharmacokinetic properties. For instance, research has demonstrated its potential in inhibiting enzymes such as carbonic anhydrase and kinases, which are implicated in various diseases including cancer and inflammatory disorders.

The formyl group at the 5-position adds another layer of reactivity to Boronic acid, B-(3-amino-5-formylphenyl)-, facilitating condensation reactions with amines and alcohols to form Schiff bases or other conjugated systems. These reactions are particularly useful in the synthesis of polymers and nanoparticles for drug delivery applications. Recent studies have explored its use in creating cross-linked polymers that can enhance drug stability and controlled release profiles. Such innovations are crucial for developing next-generation therapeutics that offer improved efficacy and reduced side effects.

Moreover, the structural features of Boronic acid, B-(3-amino-5-formylphenyl)- make it an excellent candidate for use in bioorthogonal chemistry, a rapidly evolving field that focuses on creating selective chemical reactions within living systems. Boronate esters derived from this compound have been used to label biomolecules in cells with high precision, enabling researchers to study protein-protein interactions and metabolic pathways in real-time. This capability has opened new avenues for drug discovery and diagnostics, particularly in understanding complex biological networks.

The versatility of Boronic acid, B-(3-amino-5-formylphenyl)- also extends to its application in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of metal-organic frameworks (MOFs) and other functional materials. These materials exhibit unique properties such as high surface area and tunable pore sizes, making them suitable for applications ranging from gas storage to catalysis. The dual functionality of this compound allows for precise control over the structure and properties of these materials, leading to innovative solutions in various industrial sectors.

In conclusion, Boronic acid, B-(3-amino-5-formylphenyl)- (CAS No. 1416252-29-3) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features enable it to participate in diverse chemical reactions, making it an invaluable tool for researchers seeking to develop novel therapeutics, biomaterials, and diagnostic agents. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.